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Compound of Interest

Compound Name: Red 27

Cat. No.: B1172320 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical substances like Red 27 is a critical component of laboratory safety and

regulatory compliance. This guide provides essential safety information and a step-by-step

operational plan for the disposal of D&C Red 27 and its related waste materials.

Immediate Safety and Handling Precautions
While D&C Red 27 Aluminum Lake is not classified as a hazardous substance under normal

conditions, it is imperative to handle it with care, as with all laboratory chemicals.[1][2] Airborne

organic pigment dust may present an explosion hazard.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles. In case of eye contact, rinse cautiously with

water for several minutes. If irritation persists, seek medical attention.[1]

Hand Protection: Wear appropriate chemical-resistant gloves.

Respiratory Protection: In areas with high dust concentration, a self-contained breathing

apparatus is recommended.[2]

Protective Clothing: Wear a lab coat or other protective suit.[2]

Quantitative Safety Data Summary
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Parameter Value Source

Acute Toxicity (Oral) Category 5 [1]

Acute Toxicity (Inhalation) Category 5 [1]

Eye Damage/Irritation Category 2B [1]

Incompatible Materials Oxidizing and reducing agents [1]

Hazardous Decomposition

Carbon monoxide, carbon

dioxide, oxides of nitrogen,

toxic fumes

[1]

Step-by-Step Disposal Protocol
The disposal of Red 27 and its associated waste should be conducted in accordance with

institutional and local regulations. The following protocol provides a general framework for

proper disposal.

Experimental Protocol for Waste Segregation and Disposal:

Waste Characterization: Determine if the Red 27 waste is mixed with other hazardous

materials. The U.S. Environmental Protection Agency (EPA) has listed non-wastewater

streams from the production of certain dyes and pigments as hazardous waste (K181).[3][4]

[5] This listing is based on the presence of specific constituents of concern, such as aniline,

above certain threshold levels.[3][4]

Segregation:

Solid Waste: Collect unused or expired Red 27 powder, contaminated personal protective

equipment (PPE), and other solid materials in a designated, clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing Red 27 in a separate, labeled hazardous waste

container. Do not empty into drains.[2]

Sharps: Any chemically contaminated sharps (e.g., needles, broken glass) should be

disposed of in a labeled, puncture-resistant sharps container.
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Container Management:

Ensure all waste containers are properly sealed and stored in a designated hazardous

waste accumulation area.

Label containers with "Hazardous Waste," the name of the chemical (Red 27), and the

accumulation start date.

Disposal Request:

Contact your institution's Environmental Health & Safety (EHS) department to arrange for

a hazardous waste pickup.[6]

Provide a detailed inventory of the waste to the EHS personnel.

Record Keeping: Maintain accurate records of the amount of Red 27 disposed of and the

date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Red 27
waste.
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End: Proper Disposal
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Caption: Logical workflow for the proper disposal of Red 27 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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